Cas no 2138508-96-8 (7-(3-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(3-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2138508-96-8
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 6395866
• PubChem ID: 165740224
• Update Time: 2025-07-01

7-(3-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(3-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• 2138508-96-8
• EN300-1075609
• 7-(3-methylbutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine

• Inchi： 1S/C12H19NS/c1-9(2)3-4-11-12-10(5-7-13-11)6-8-14-12/h6,8-9,11,13H,3-5,7H2,1-2H3
• InChI Key： MTLUYZBLBCCANV-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)CCC(C)C

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.3Ų

Additional information on 7-(3-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine

Professional Introduction to Compound with CAS No. 2138508-96-8 and Product Name: 7-(3-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine

The compound identified by the CAS number 2138508-96-8 and the product name 7-(3-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound combines a thiophene ring with a pyridine moiety, modified by a 3-methylbutyl side chain, which confers unique structural and functional properties. Its molecular architecture suggests potential applications in drug discovery and medicinal chemistry, particularly in the development of novel therapeutic agents.

Recent research in the domain of heterocyclic compounds has highlighted the importance of thiophene-pyridine hybrids in medicinal chemistry due to their dual pharmacophoric properties. The thieno[2,3-cpyridine] scaffold is particularly intriguing because it can serve as a privileged structure for designing molecules with enhanced bioavailability and target specificity. The presence of the 3-methylbutyl group at the 7-position introduces steric hindrance and lipophilicity, which can modulate binding interactions with biological targets. This modification is strategically important for optimizing pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

In the context of contemporary pharmaceutical research, compounds like 7-(3-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine are being explored for their potential in addressing various therapeutic challenges. For instance, studies have demonstrated that thiophene-pyridine derivatives exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways. The structural features of this compound may enable it to interact with specific binding pockets in target proteins, leading to potent pharmacological effects. Such interactions are critical for developing drugs that can modulate disease processes effectively.

The synthesis of 7-(3-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the thiophene core and subsequent functionalization to introduce the pyridine ring and the 3-methylbutyl substituent. Advances in catalytic methods have enabled more efficient and scalable synthesis routes for such complex molecules. These improvements are essential for translating promising chemical entities into viable drug candidates.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 7-(3-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine with potential biological targets. Docking simulations reveal that the compound can effectively occupy binding sites on enzymes or receptors relevant to diseases such as cancer or neurological disorders. The steric bulk provided by the 3-methylbutyl group may enhance binding affinity by filling hydrophobic cavities in the target protein. Such insights guide medicinal chemists in optimizing lead structures through structure-activity relationship (SAR) studies.

The pharmacological profile of 7-(3-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine is further illuminated by preclinical studies conducted in cell-based and animal models. Preliminary data suggest that this compound exhibits desirable pharmacological properties without significant off-target effects. These findings are crucial for advancing towards clinical trials and evaluating its therapeutic potential in human populations. The integration of high-throughput screening (HTS) technologies has accelerated the identification of hits like this one from large compound libraries.

Future directions in research may involve exploring analogs of 7-(3-methylbutyl)-4H,5H,6H-7-thieno[2',3'-c]pyridine, where variations in substitution patterns could lead to enhanced efficacy or selectivity. Additionally， exploring its role as a scaffold for drug conjugates or prodrugs could open new avenues for therapeutic applications. The versatility of heterocyclic chemistry ensures that compounds like this will continue to be valuable tools in developing next-generation pharmaceuticals.

In summary,CAS No 2138508-96-8 represents a structurally unique compound with significant potential in pharmaceutical applications. Its molecular design leverages the synergistic effects of a thiophene-pyridine core and a lipophilic side chain to achieve optimal pharmacological properties. Ongoing research efforts are expected to yield further insights into its therapeutic utility， solidifying its role as a key player in modern drug discovery initiatives。